Cas no 1194376-70-9 (2-(2-aminoethyl)-3-bromophenol)

• Product Name: 2-(2-aminoethyl)-3-bromophenol
• CAS No: 1194376-70-9
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 6278842
• PubChem ID: 84734957
• Update Time: 2025-05-23

2-(2-aminoethyl)-3-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)-3-bromophenol
• 1194376-70-9
• EN300-1914669

• Inchi： 1S/C8H10BrNO/c9-7-2-1-3-8(11)6(7)4-5-10/h1-3,11H,4-5,10H2
• InChI Key： GYCJLSFNTAYEGT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CCN)O

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-aminoethyl)-3-bromophenol

Introduction to 2-(2-aminoethyl)-3-bromophenol (CAS No. 1194376-70-9)

2-(2-aminoethyl)-3-bromophenol, identified by the chemical compound code CAS No. 1194376-70-9, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a brominated phenolic backbone with an aminoethyl side chain, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both bromine and amino functional groups makes it a valuable intermediate for further derivatization, enabling the development of novel therapeutic agents.

The molecular structure of 2-(2-aminoethyl)-3-bromophenol consists of a benzene ring substituted at the 3-position with a bromine atom and at the 2-position with an aminoethyl group. This arrangement imparts unique reactivity, making it a suitable candidate for various synthetic pathways. The bromine atom, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. Meanwhile, the amino group provides opportunities for further functionalization via condensation reactions or coupling with carboxylic acid derivatives.

In recent years, there has been a surge in research focused on developing small-molecule modulators targeting protein-protein interactions (PPIs), which play crucial roles in numerous biological pathways. 2-(2-aminoethyl)-3-bromophenol has emerged as a promising scaffold for designing inhibitors of specific PPIs due to its ability to engage both hydrophobic and polar residues through its dual functional groups. For instance, the phenolic hydroxyl group can interact with aromatic pockets, while the aminoethyl side chain can form hydrogen bonds or salt bridges with charged residues on the target protein.

One of the most compelling applications of 2-(2-aminoethyl)-3-bromophenol is in the development of anticancer agents. Cancer cells often exhibit dysregulated signaling pathways that can be exploited for therapeutic intervention. Researchers have leveraged the structural features of this compound to design inhibitors targeting kinases and other enzymes overexpressed in tumor cells. The bromine atom facilitates further derivatization into more potent inhibitors, while the aminoethyl group enhances solubility and bioavailability. Preliminary studies have shown that derivatives of 2-(2-aminoethyl)-3-bromophenol exhibit inhibitory activity against several kinases associated with cancer progression.

Moreover, 2-(2-aminoethyl)-3-bromophenol has found utility in materials science, particularly in the synthesis of functional polymers and supramolecular assemblies. The ability to introduce bromine and amino groups into polymer backbones allows for controlled modification of material properties, such as conductivity and biodegradability. These modifications are essential for developing advanced materials for applications in electronics, coatings, and biomedical devices.

The synthesis of 2-(2-aminoethyl)-3-bromophenol typically involves multi-step organic transformations starting from commercially available precursors like 3-bromoaniline and ethylene diamine. Key steps include nucleophilic substitution reactions to introduce the aminoethyl group followed by protection-deprotection strategies to control reactivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

Recent advancements in computational chemistry have further enhanced the design and optimization of derivatives based on 2-(2-aminoethyl)-3-bromophenol. Molecular docking studies combined with quantum mechanical calculations allow researchers to predict binding affinities and identify optimal modifications before experimental synthesis. This approach has significantly accelerated the discovery pipeline for novel bioactive compounds.

In conclusion, 2-(2-aminoethyl)-3-bromophenol (CAS No. 1194376-70-9) represents a versatile building block with broad applications across pharmaceuticals, materials science, and beyond. Its unique structural features enable diverse functionalization strategies, making it indispensable in modern synthetic chemistry. As research continues to uncover new therapeutic targets and material innovations, the significance of this compound is expected to grow even further.